Cas no 1261755-20-7 (4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl)

• Product Name: 4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl
• CAS No: 1261755-20-7
• MF: C₁₃H₇Cl₅
• MW: 340.459678888321
• CID: 4997714
• Update Time: 2025-10-29

4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H7Cl5/c14-6-8-2-1-7(3-10(8)15)9-4-12(17)13(18)5-11(9)16/h1-5H,6H2
• InChI Key： BONAWIFAQAGXBM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCl)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl

Comprehensive Overview of 4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl (CAS No. 1261755-20-7)

4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl (CAS No. 1261755-20-7) is a chlorinated biphenyl derivative that has garnered significant attention in scientific research due to its unique structural properties and potential applications. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are widely studied for their environmental persistence and chemical stability. Researchers are particularly interested in its synthetic pathways, molecular interactions, and potential industrial uses, making it a subject of ongoing investigation.

The compound's chloromethyl group at the 4' position distinguishes it from other PCBs, offering distinct reactivity patterns. This feature has led to its exploration in organic synthesis and material science, where modified biphenyls are often employed as intermediates. Recent studies highlight its role in catalysis and polymer chemistry, aligning with the growing demand for sustainable chemical processes. As industries shift toward green chemistry, understanding the behavior of such compounds becomes crucial for developing eco-friendly alternatives.

Environmental scientists are also examining the degradation pathways of 4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl to assess its ecological impact. Unlike traditional PCBs, this compound's chloromethyl substitution may influence its breakdown mechanisms, a topic of interest for bioremediation strategies. Public concerns about persistent organic pollutants (POPs) have driven research into safer disposal methods, with this compound serving as a model for studying advanced oxidation processes.

From an analytical perspective, CAS No. 1261755-20-7 presents challenges in detection due to its structural complexity. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to quantify its presence in various matrices. This aligns with the broader trend of analytical method development, a highly searched topic among chemists and environmental analysts seeking reliable quantification tools.

The compound's potential applications extend to pharmaceutical research, where chlorinated biphenyls are explored for their bioactive properties. While not directly used in drug development, its structural motifs contribute to the design of novel therapeutic agents. This connection to medicinal chemistry resonates with researchers investigating structure-activity relationships, a frequently searched term in academic databases.

In summary, 4'-Chloromethyl-2,4,5,3'-tetrachlorobiphenyl (CAS No. 1261755-20-7) represents a multifaceted compound with relevance across chemical synthesis, environmental science, and material innovation. Its study addresses critical questions in sustainable chemistry and pollutant management, reflecting contemporary scientific priorities. As research progresses, this compound will likely remain a focal point for interdisciplinary investigations.